Cas no 141111-59-3 (methyl 8-chloroquinoline-3-carboxylate)

• Product Name: methyl 8-chloroquinoline-3-carboxylate
• CAS No: 141111-59-3
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD23704818
• CID: 1309688
• PubChem ID: 85639352
• Update Time: 2025-04-20

methyl 8-chloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 8-chloro-, methyl ester
• methyl 8-chloroquinoline-3-carboxylate
• EN300-9628046
• 141111-59-3
• Z1681340116
• methyl8-chloroquinoline-3-carboxylate

• MDL： MFCD23704818
• Inchi： 1S/C11H8ClNO2/c1-15-11(14)8-5-7-3-2-4-9(12)10(7)13-6-8/h2-6H,1H3
• InChI Key： KLPSQABGOWWQHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC(C(=O)OC)=CN=C21

Computed Properties

• Exact Mass: 221.02444
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines